(NE)-N-(6-methyl-6-azabicyclo[3.2.2]nonan-3-ylidene)hydroxylamine

• IUPAC Name: (NE)-N-(6-methyl-6-azabicyclo[3.2.2]nonan-3-ylidene)hydroxylamine
• InChI: InChI=1S/C9H16N2O/c1-11-6-7-2-3-9(11)5-8(4-7)10-12/h7,9,12H,2-6H2,1H3/b10-8+
• InChI Key: ZRUGRBNKTCCWAN-CSKARUKUSA-N
• Canonical SMILES: CN1CC2CCC1CC(=NO)C2
• Isomeric SMILES: CN1CC2CCC1C/C(=N/O)/C2
• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the azabicyclo[3.2.2]nonane ring system, followed by the introduction of the hydroxylamine group. There are many methods for the synthesis of bicyclic compounds, including ring-closing metathesis and various types of cycloaddition reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the azabicyclo[3.2.2]nonane ring system, which consists of two fused cyclohexane rings with a nitrogen atom incorporated into one of the rings. The hydroxylamine group would be attached to one of the carbon atoms in the ring system.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the hydroxylamine group, which is a nucleophile and can participate in various types of reactions. The nitrogen atom in the ring system may also contribute to the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the hydroxylamine group could potentially make the compound polar and capable of forming hydrogen bonds.

Future Directions

Future research could involve studying the synthesis, reactivity, and potential applications of this compound. This could include exploring its potential biological activity and investigating its physical and chemical properties.